8-Chloro-5-fluoro-3,4-dihydronaphthalen-2(1H)-one

• Molecular Formula: C10H8ClFO
• Molecular Weight: 198.62 g/mol
• IUPAC Name: 8-chloro-5-fluoro-3,4-dihydro-1H-naphthalen-2-one
• InChI: InChI=1S/C10H8ClFO/c11-9-3-4-10(12)7-2-1-6(13)5-8(7)9/h3-4H,1-2,5H2
• InChI Key: HXOUYRRXOOFMHU-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=C(C=CC(=C2CC1=O)Cl)F

Description

8-Chloro-5-fluoro-3,4-dihydronaphthalen-2(1H)-one is a synthetic organic compound that belongs to the class of naphthalenones. These compounds are characterized by their naphthalene core structure, which is modified with various substituents. This particular compound features chlorine and fluorine atoms, which can significantly influence its chemical properties and reactivity.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 8-Chloro-5-fluoro-3,4-dihydronaphthalen-2(1H)-one typically involves multi-step organic reactions. A common approach might include:

Halogenation: Introduction of chlorine and fluorine atoms into the naphthalene ring.

Reduction: Conversion of the naphthalene ring to a dihydronaphthalene structure.

Cyclization: Formation of the ketone group at the 2-position.

Industrial Production Methods

Industrial production methods would likely involve large-scale reactions with optimized conditions to maximize yield and purity. This could include the use of catalysts, controlled temperatures, and pressures.

Chemical Reactions Analysis

Types of Reactions

Oxidation: The compound can undergo oxidation reactions, potentially forming more oxidized derivatives.

Reduction: Reduction reactions might convert the ketone group to an alcohol.

Substitution: Halogen atoms can be substituted with other groups under appropriate conditions.

Common Reagents and Conditions

Oxidizing Agents: Potassium permanganate, chromium trioxide.

Reducing Agents: Sodium borohydride, lithium aluminum hydride.

Substitution Reagents: Nucleophiles like amines or thiols.

Major Products

Oxidation: Formation of carboxylic acids or other oxidized products.

Reduction: Formation of alcohols.

Substitution: Formation of substituted naphthalenones.

Scientific Research Applications

8-Chloro-5-fluoro-3,4-dihydronaphthalen-2(1H)-one may have applications in various fields:

Chemistry: Used as an intermediate in the synthesis of more complex molecules.

Biology: Potential use in studying biological pathways and interactions.

Medicine: Could be investigated for pharmacological properties.

Industry: May serve as a precursor for materials or other industrial chemicals.

Mechanism of Action

The mechanism of action would depend on the specific application. For example, if used in medicine, it might interact with specific enzymes or receptors, influencing biological pathways. The presence of chlorine and fluorine atoms can affect its binding affinity and reactivity.

Comparison with Similar Compounds

Similar Compounds

• 8-Chloro-3,4-dihydronaphthalen-2(1H)-one
• 5-Fluoro-3,4-dihydronaphthalen-2(1H)-one
• 8-Chloro-5-fluoro-1,2,3,4-tetrahydronaphthalene

Uniqueness

The combination of chlorine and fluorine atoms in 8-Chloro-5-fluoro-3,4-dihydronaphthalen-2(1H)-one can impart unique chemical properties, such as increased reactivity or specific binding characteristics, making it distinct from other similar compounds.